4-benzylphenyl 4-bromo-3-nitrobenzoate

• IUPAC Name: (4-benzylphenyl) 4-bromo-3-nitrobenzoate
• InChI: InChI=1S/C20H14BrNO4/c21-18-11-8-16(13-19(18)22(24)25)20(23)26-17-9-6-15(7-10-17)12-14-4-2-1-3-5-14/h1-11,13H,12H2
• InChI Key: KQPOWXGJAMDEJG-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CC2=CC=C(C=C2)OC(=O)C3=CC(=C(C=C3)Br)[N+](=O)[O-]
• Molecular Formula: C20H14BrNO4
• Molecular Weight: 412.2 g/mol

Description

4-benzylphenyl 4-bromo-3-nitrobenzoate is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis. This compound belongs to the family of nitrobenzoates, which have been extensively studied for their diverse properties and applications.

Mechanism of Action

The mechanism of action of 4-benzylphenyl 4-bromo-3-nitrobenzoate involves the inhibition of tubulin polymerization, which is essential for the formation of the mitotic spindle during cell division. The compound binds to the colchicine binding site on tubulin, thereby preventing its polymerization and leading to cell cycle arrest and apoptosis in cancer cells.
Biochemical and Physiological Effects:
In addition to its anticancer activity, 4-benzylphenyl 4-bromo-3-nitrobenzoate has also been shown to exhibit antibacterial and antifungal activity. The compound works by disrupting the cell membrane of bacteria and fungi, leading to their death. Furthermore, the compound has been shown to exhibit anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-benzylphenyl 4-bromo-3-nitrobenzoate is its potent anticancer activity, which makes it a promising candidate for the development of new anticancer drugs. However, the compound has some limitations, including its low solubility in water and its potential toxicity towards normal cells. Therefore, further studies are needed to optimize its pharmacological properties and reduce its toxicity.

Future Directions

There are several potential future directions for the study of 4-benzylphenyl 4-bromo-3-nitrobenzoate. One area of interest is the development of new analogs with improved pharmacological properties and reduced toxicity. Another area of interest is the study of the compound's mechanism of action at the molecular level, which could provide insights into the development of new anticancer drugs. Finally, the compound's potential applications in materials science, such as the synthesis of new polymers and materials, could also be explored.

Scientific Research Applications

4-benzylphenyl 4-bromo-3-nitrobenzoate has been extensively studied for its potential applications in medicinal chemistry. It has been shown to exhibit potent anticancer activity against various cancer cell lines, including breast, lung, colon, and prostate cancer cells. The compound works by inducing cell cycle arrest and apoptosis in cancer cells, thereby inhibiting their growth and proliferation.